Cas no 439132-41-9 (3-oxo-N-(6-{3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9-sulfonamido}hexyl)-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9-sulfonamide)

$3-oxo-N-(6-{3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9-sulfonamido}hexyl)-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9-sulfonamide structure$

439132-41-9 structure

Product Name:3-oxo-N-(6-{3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9-sulfonamido}hexyl)-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9-sulfonamide

CAS No:439132-41-9

MF:C₂₈H₂₆N₄O₆S₂

MW:578.659244060516

CID:5919360

PubChem ID:4074215

Update Time:2023-11-23

3-oxo-N-(6-{3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9-sulfonamido}hexyl)-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N,N-(hexane-1,6-diyl)bis(2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide)
- Benz[cd]indole-6-sulfonamide, N,N'-1,6-hexanediylbis[1,2-dihydro-2-oxo-
- AKOS002376115
- C28H26N4O6S2
- F0808-1655
- 3-oxo-N-(6-{3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaene-9-sulfonamido}hexyl)-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaene-9-sulfonamide
- 2-oxo-N-[6-[(2-oxo-1H-benzo[cd]indol-6-yl)sulfonylamino]hexyl]-1H-benzo[cd]indole-6-sulfonamide
- 439132-41-9
- N,N'-(hexane-1,6-diyl)bis(2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide)
- CHEMBL5199577
- 3-oxo-N-(6-{3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9-sulfonamido}hexyl)-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9-sulfonamide
- Inchi： 1S/C28H26N4O6S2/c33-27-19-9-5-7-17-23(13-11-21(31-27)25(17)19)39(35,36)29-15-3-1-2-4-16-30-40(37,38)24-14-12-22-26-18(24)8-6-10-20(26)28(34)32-22/h5-14,29-30H,1-4,15-16H2,(H,31,33)(H,32,34)
- InChI Key： FLRYAQUEAHDTTG-UHFFFAOYSA-N
- SMILES： C(NS(C1C=CC2=C3C=1C=CC=C3C(=O)N2)(=O)=O)CCCCCNS(C1C=CC2=C3C=1C=CC=C3C(=O)N2)(=O)=O

Computed Properties

Exact Mass: 578.12937691g/mol
Monoisotopic Mass: 578.12937691g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 40
Rotatable Bond Count: 11
Complexity: 1090
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 167Å²

3-oxo-N-(6-{3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9-sulfonamido}hexyl)-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9-sulfonamide Pricemore >>

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